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Compound of Interest

Compound Name: Copper fluoride hydroxide

Cat. No.: B084088

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the electrochemical applications
of copper fluoride hydroxide (CuF(OH)), a promising mixed-anion material for next-
generation energy storage and conversion technologies. The unique combination of fluoride
and hydroxide anions in the copper coordination sphere offers intriguing properties that are
being explored in batteries, supercapacitors, and electrocatalysis.

Application in Lithium-lon Batteries

Copper fluoride hydroxide is investigated as a cathode material in lithium-ion batteries,
where it undergoes a conversion reaction. The presence of hydroxide moieties alongside
fluoride can influence the material's structural stability, reaction kinetics, and electrochemical
performance compared to pure copper(ll) fluoride (CuFz).

Quantitative Performance Data

The electrochemical performance of copper fluoride and its derivatives is a critical area of
research. While specific data for pristine CuF(OH) is emerging, the performance of closely
related copper fluorides provides a valuable benchmark.
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Initial
. Discharge Rate Cycling Voltage (V
Material . L o o Reference
Capacity Capability Stability vs. LilLi*)
(mAh g™)
Zn-doped
CuFz 489.1 mAh
528.6 @ 0.1C ~2.3 [1]
(Zno.15Cuo.s5 gt@1C
F2)
Improved
CuF2/CNTs 571 @ 0.1C - over bare [2]
CuF2
CuF: 501.4 @ 0.1C ~2.2 [1]

Note: The performance of copper fluoride-based cathodes is highly dependent on factors such

as morphology, conductivity, and the presence of defects. The introduction of hydroxide is

expected to modify these properties.

Experimental Protocol: Cathode Preparation and

Electrochemical Testing

This protocol outlines the fabrication of a copper fluoride hydroxide-based cathode and its

subsequent electrochemical evaluation.

1. Electrode Slurry Preparation:

o Active Material: Synthesized copper fluoride hydroxide powder (80 wt%).

e Conductive Agent: Super P carbon black (10 wt%).

e Binder: Polyvinylidene fluoride (PVDF) (10 wt%) dissolved in N-methyl-2-pyrrolidone (NMP).

e Procedure:

o Thoroughly mix the copper fluoride hydroxide and carbon black in a mortar.
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o Add the PVDF-NMP solution to the powder mixture.
o Stir the mixture until a homogeneous slurry is formed.
. Electrode Fabrication:
Coat the slurry onto a copper foil current collector using a doctor blade.
Dry the coated foil in a vacuum oven at 80-120°C for 12 hours to remove the NMP solvent.
Punch out circular electrodes of a desired diameter (e.g., 12 mm).
. Cell Assembly:
Assemble CR2032 coin cells in an argon-filled glovebox.

Components:

o

Cathode: The prepared copper fluoride hydroxide electrode.

Anode: Lithium metal foil.

[¢]

[¢]

Separator: A microporous polypropylene separator (e.g., Celgard 2400).

[e]

Electrolyte: 1 M LiPFs in a mixture of ethylene carbonate (EC) and dimethyl carbonate
(DMC) (1:1 viv).

. Electrochemical Measurements:

Galvanostatic Charge-Discharge Cycling: Cycle the cells at various C-rates (e.g., 0.1C, 0.2C,
0.5C, 1C) within a voltage window of 1.5-4.2 V.

Cyclic Voltammetry (CV): Scan the potential at a slow scan rate (e.g., 0.1 mV s™1) to identify
the redox peaks associated with the conversion reaction.

Electrochemical Impedance Spectroscopy (EIS): Measure the impedance from a high
frequency to a low frequency (e.g., 100 kHz to 0.01 Hz) to analyze the charge transfer
resistance.
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Application in Supercapacitors

Hydroxide fluorides are emerging as promising electrode materials for supercapacitors due to
their potential for high specific capacitance arising from Faradaic reactions.[3] The
incorporation of fluoride into the hydroxide structure can modify the electronic properties and
enhance electrochemical performance.

Quantitative Performance Data

While specific data for CuF(OH) in supercapacitors is limited, the performance of copper(ll)
hydroxide provides a relevant baseline.

. Current .
. Specific . Cycling

Material . Density/Scan . Reference

Capacitance Stability

Rate

Cu(OH):2@RGO 602 F g 0.2Ag™!
Cu(OH)2

178 F g 20mV st - [4]
nanostructures

Experimental Protocol: Supercapacitor Electrode
Fabrication and Testing

This protocol describes the preparation of a copper fluoride hydroxide electrode for
supercapacitor applications.

1. Electrode Material Synthesis (Hydrothermal Method):

e Precursors: A copper salt (e.g., copper nitrate), a fluoride source (e.g., ammonium fluoride),
and a hydroxide source (e.g., urea or a strong base).

e Procedure:
o Dissolve the copper salt and fluoride source in deionized water or a water/ethanol mixture.

o Add the hydroxide source to the solution.
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o Transfer the solution to a Teflon-lined stainless-steel autoclave.

o Heat the autoclave at a specific temperature (e.g., 100-180°C) for a defined duration (e.g.,
6-24 hours).

o After cooling, collect the precipitate by centrifugation, wash with deionized water and
ethanol, and dry in a vacuum oven.

. Working Electrode Preparation:

Prepare a slurry by mixing the synthesized copper fluoride hydroxide (85 wt%), carbon
black (10 wt%), and PVDF binder (5 wt%) in NMP.

Coat the slurry onto a nickel foam current collector.
Dry the electrode in a vacuum oven.

. Electrochemical Characterization (Three-Electrode System):
Working Electrode: The prepared copper fluoride hydroxide electrode.
Counter Electrode: A platinum wire or foil.
Reference Electrode: A saturated calomel electrode (SCE) or Ag/AgCl electrode.
Electrolyte: An aqueous solution of an alkali hydroxide (e.g., 2 M KOH).
Measurements:

o Cyclic Voltammetry (CV): At various scan rates (e.g., 5, 10, 20, 50, 100 mV s71) to
determine the specific capacitance.

o Galvanostatic Charge-Discharge (GCD): At different current densities to evaluate the
capacitive behavior and energy/power density.

o Electrochemical Impedance Spectroscopy (EIS): To assess the charge transfer and
diffusion characteristics.
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Application in Electrocatalysis

Mixed-anion compounds, including hydroxide fluorides, are being explored as electrocatalysts
for reactions such as the oxygen evolution reaction (OER), which is crucial for water splitting
and metal-air batteries. The presence of both fluoride and hydroxide can tune the electronic
structure of the copper centers, potentially enhancing catalytic activity.[5]

Experimental Protocol: Electrocatalyst Ink Preparation
and OER Testing

This protocol outlines the procedure for evaluating the OER performance of copper fluoride
hydroxide.

1. Catalyst Ink Preparation:
o Catalyst: Synthesized copper fluoride hydroxide powder (e.g., 5 mg).
e Conductive Carbon: Vulcan XC-72 (e.g., 1 mg).
» Binder: Nafion solution (5 wt%, e.g., 40 pL).
e Solvent: A mixture of deionized water and isopropanol (e.g., 1 mL).
e Procedure:
o Disperse the catalyst and carbon in the solvent mixture.
o Sonically disperse the mixture to form a homogeneous ink.
o Add the Nafion solution and sonicate briefly.
2. Working Electrode Preparation:
» Drop-cast a specific volume of the catalyst ink onto a glassy carbon electrode (GCE).
» Dry the electrode at room temperature.

3. OER Activity Measurement (Three-Electrode System):
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Working Electrode: The catalyst-modified GCE.

Counter Electrode: Platinum wire.

Reference Electrode: Ag/AgCl or Hg/HgO.

Electrolyte: 1 M KOH solution.

Measurements:

o Linear Sweep Voltammetry (LSV): At a slow scan rate (e.g., 5 mV s™1) with iR correction to
determine the overpotential required to reach a current density of 10 mA cm~2.

o Tafel Plot: Derived from the LSV data to evaluate the reaction kinetics.

o Chronoamperometry or Chronopotentiometry: To assess the long-term stability of the
catalyst.

Synthesis Protocols
Solvothermal Synthesis of Copper Hydroxyfluoride

This method allows for the synthesis of spherical copper hydroxyfluoride particles.[6][7]
e Reactants:

o Copper(ll) nitrate trihnydrate (Cu(NOs3)2:3H20)

o Ammonium nitrate (NHaNO3)

o Hydrofluoric acid (HF)
» Procedure:

o Dissolve Cu(NOs3)2:3H20 and NH4NOs in a suitable solvent.

o Add a specific amount of HF to the solution. The F/Cu molar ratio is a critical parameter
influencing the product's properties.[6]
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o Transfer the solution to a Teflon-lined autoclave.

o Heat the autoclave to 110°C and maintain for a set duration.

o After cooling, the product is collected, washed, and dried.
Visualizations
Experimental Workflow for Electrochemical

Characterization

Caption: Workflow for electrode preparation and electrochemical testing.

Logical Relationship in Battery Cathode Function

Caption: Logical flow of the conversion reaction in a CuF(OH) cathode.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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